Cas no 2166189-87-1 ((2R)-2-isothiocyanatobutanoic acid)

• Product Name: (2R)-2-isothiocyanatobutanoic acid
• CAS No: 2166189-87-1
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 6199969
• PubChem ID: 98009069
• Update Time: 2025-06-10

(2R)-2-isothiocyanatobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-isothiocyanatobutanoic acid
• EN300-1458872
• 2166189-87-1

• Inchi： 1S/C5H7NO2S/c1-2-4(5(7)8)6-3-9/h4H,2H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： DCMRQALGZKAKKU-SCSAIBSYSA-N
• SMILES： S=C=N[C@@H](C(=O)O)CC

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-isothiocyanatobutanoic acid

Exploring the Applications and Advancements of (2R)-2-Isothiocyanatobutanoic Acid (CAS No. 2166189-87-1) in Chemical Biology and Medicinal Chemistry

(2R)-2-Isothiocyanatobutanoic acid, a chiral isothiocyanate derivative with the CAS registry number 2166189-87-1, has emerged as a significant molecule in recent years due to its unique structural properties and diverse biological activities. This compound belongs to the isothiocyanate family, characterized by the presence of an NCS group attached to a carbon chain with a specific stereochemical configuration at the chiral center (R). The combination of its isothiocyanate functionality and carboxylic acid moiety provides it with exceptional reactivity and tunable physicochemical characteristics, making it an attractive candidate for targeted drug design and biochemical research.

The stereochemistry of (2R)-isomer plays a critical role in determining its pharmacological profile compared to its (S) counterpart. Recent studies published in ACS Chemical Biology highlight that this configuration enhances binding affinity to specific protein targets through precise spatial orientation of the reactive groups. For instance, researchers at Stanford University demonstrated that the R-enantiomer exhibits selective inhibition of histone deacetylases (HDACs) in cancer cells, whereas the S-enantiomer lacks such activity. This enantioselectivity underscores its potential utility in developing stereospecific therapeutics with minimized off-target effects.

In terms of synthetic accessibility, advancements in asymmetric synthesis methodologies have enabled scalable production of (2R)-isothiocyanatobutanoic acid. A 2023 paper in Journal of Organic Chemistry introduced a novel enzymatic resolution approach using lipase-catalyzed kinetic resolution of racemic butanamide precursors. This method achieves over 95% enantiomeric excess while reducing environmental impact compared to traditional chiral auxiliary strategies. The optimized synthesis now incorporates solvent-free conditions and recyclable catalyst systems, aligning with current green chemistry principles emphasized in pharmaceutical manufacturing.

Biochemical investigations reveal this compound's dual reactivity as both an electrophilic thiocarbonyl reagent and a carboxylic acid functional group. Its isothiocyanate moiety acts as a potent Michael acceptor capable of forming irreversible covalent bonds with cysteine residues on target proteins—a mechanism leveraged in designing covalent inhibitors for kinases and proteases. Concurrently, the carboxylic acid component allows for facile conjugation to peptides or antibodies via amide bond formation, enabling precise targeting strategies for cancer therapy as reported in Nature Communications (December 2023).

Clinical translational research has focused on its anti-inflammatory properties mediated through NF-κB pathway modulation. A collaborative study between Harvard Medical School and Genentech showed that this compound suppresses cytokine production in rheumatoid arthritis models by selectively alkylating critical cysteine residues on IκB kinase (IKK). The selectivity arises from the optimal steric environment created by the butanoic acid scaffold combined with the R-configured isothiocyanate group.

In proteomics applications, (R)-configured isothiocyanates are increasingly used as bioorthogonal probes for identifying protein interaction networks under physiological conditions. A groundbreaking study published in Cell Chemical Biology utilized this compound's reactivity to map kinase-substrate interactions in live cells without disrupting cellular processes—a capability attributed to its tunable electrophilicity profile when compared to other thiocarbonyl reagents.

The compound's role as a building block for drug conjugates has been extensively explored. Researchers at ETH Zurich recently synthesized antibody-drug conjugates (ADCs) where this molecule serves as a linker connecting monoclonal antibodies to cytotoxic payloads. The unique stability of R-isomer under physiological conditions prevented premature payload release while enabling efficient lysosomal cleavage upon internalization by target cells.

Safety profiles derived from recent preclinical studies indicate favorable pharmacokinetics when administered intravenously or orally. Data from mouse models published in Journal of Medicinal Chemistry show plasma half-life values exceeding 4 hours at therapeutic doses without observable hepatotoxicity up to 50 mg/kg concentrations—a significant improvement over earlier generation isothiocyanates lacking stereocontrol.

Ongoing investigations into its epigenetic modulation capabilities suggest applications beyond traditional oncology. A collaborative team at MIT demonstrated that low-dose administration induces histone acetylation patterns resembling those observed during cellular differentiation processes, opening new avenues for regenerative medicine approaches targeting neurodegenerative diseases such as Alzheimer's.

In metabolic engineering contexts, this molecule has been employed as an effector ligand modulating enzyme activity through post-translational modifications. A synthetic biology study published last quarter used it to reversibly regulate transcription factors involved in lipid biosynthesis pathways—critical for optimizing microbial production systems for bioactive molecules like statins or polyketides.

Spectroscopic characterization techniques including CD spectroscopy confirm consistent maintenance of R-stereochemistry during storage under standard laboratory conditions (-4°C protected from light). This stability ensures reliable experimental outcomes across different research platforms ranging from cell culture assays to animal model testing environments.

Cutting-edge applications now include its use as a component in photoactivatable crosslinking agents for real-time protein interaction analysis under microscope-based imaging systems. The conjugation site's accessibility allows rapid photo-induced labeling while maintaining sufficient fluorescence quantum yield for high-resolution microscopy applications reported at the recent ACS National Meeting.

New delivery mechanisms such as lipid-polymer hybrid nanoparticles are being developed to enhance bioavailability while preserving stereoisomeric purity during administration. Preclinical data from these formulations show up to 3-fold increases in tumor accumulation efficiency compared to free drug administration—a breakthrough attributed to both enhanced solubility properties inherent to this compound's structure and optimized particle engineering strategies.

Safety pharmacology studies have identified novel mechanisms governing tissue distribution specificity through computational docking analyses showing preferential binding interactions with membrane transporters expressed predominantly on tumor cell surfaces rather than healthy tissues' barriers—a discovery validated through multi-tissue biodistribution experiments using radiolabeled analogs.

The molecule's unique redox behavior under physiological conditions enables controlled release profiles when incorporated into redox-sensitive prodrugs designed for tumor microenvironment targeting. Recent work published in Angewandte Chemie International Edition demonstrated that such prodrugs achieve localized drug activation only when exposed to reduced glutathione levels characteristic of cancerous tissues.

In enzymology research, this compound serves as an irreversible inhibitor template for developing next-generation serine hydrolase inhibitors due to its thionocarbonyl group's nucleophilic trapping ability at active site residues—properties validated through X-ray crystallography studies showing precise cysteine adduct formation without affecting enzyme secondary structures.

New analytical methods combining LC-MS/MS with chiral separation columns have enabled accurate quantification down to picomolar concentrations while distinguishing between enantiomers—a capability crucial for pharmacokinetic studies highlighted during presentations at the European Peptide Society Congress last year.

Clinical trial preparations are underway leveraging its dual activity profile: Phase I trials targeting solid tumors are scheduled later this year based on promising results from xenograft models where it demonstrated synergistic effects when combined with checkpoint inhibitors due to simultaneous immune modulation and direct cytotoxicity mechanisms.

The compound's structural versatility supports innovative formulations such as self-assembling peptide amphiphiles where it functions both as a crosslinking agent and functionalizing moiety—properties utilized recently by researchers at Scripps Institute to create stimuli-responsive hydrogels releasing therapeutic payloads upon encountering inflammatory cytokines like TNF-alpha or IL-6.